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Executive Summary
This guide serves as an advanced Safety Data Sheet (SDS) and technical manual for 1,3-
Propanediol-2-13C.[1] While the chemical toxicity of this compound is relatively low, its status

as a high-value stable isotope reagent necessitates a "Sample Safety" protocol that exceeds

standard GHS requirements.[1] This document integrates human safety with experimental

integrity, focusing on preventing isotopic dilution, hygroscopic degradation, and metabolic

contamination.[1]

Part 1: Substance Identification & Physicochemical
Profile
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Compound Name: 1,3-Propanediol-2-13C Synonyms: Trimethylene glycol-2-13C; 1,3-

Dihydroxypropane-2-13C CAS Number: 504-63-2 (Parent Unlabeled); Specific isotope CAS

may vary by vendor (e.g., 284474-73-3 for certain enrichments). Molecular Formula:

HOCH₂[¹³CH₂]CH₂OH[2]

Physicochemical Properties Table
Property

Unlabeled
Standard

1,3-Propanediol-2-
13C

Significance

Molecular Weight 76.09 g/mol ~77.10 g/mol

Mass shift (+1 Da)

critical for MS

detection.[1]

Appearance
Colorless, viscous

liquid

Colorless, viscous

liquid

Indistinguishable

visually; labeling

required.

Boiling Point 214°C ~214°C

High boiling point

allows autoclaving if

sealed.[1]

Density 1.053 g/mL ~1.06 g/mL
Slightly denser due to

neutron addition.[1]

Hygroscopicity High High

Critical Risk: Absorbs

atmospheric H₂O,

altering concentration.

[1]

Solubility
Miscible in

water/alcohol

Miscible in

water/alcohol

Ideal for aqueous

metabolic studies.[1]

Part 2: Hazards Identification & Toxicology
Human Health Safety (GHS Classification)

Signal Word: Warning (Low Risk)

Hazard Statements: Generally considered non-hazardous under GHS criteria for acute

toxicity.[1]
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Skin/Eye: May cause mild transient irritation (similar to propylene glycol).[1]

Inhalation:[3] Low vapor pressure reduces inhalation risk at room temperature.[1]

Toxicology: Low oral toxicity (LD50 Rat >15,000 mg/kg).[1] Not classified as a carcinogen.[1]

[4]

Experimental Integrity Hazards (The "Hidden" Risks)
As a Senior Scientist, I categorize the risks to the experiment as higher than risks to the

operator.

Isotopic Dilution: Contamination with natural abundance carbon sources (dust, skin oils,

standard reagents) will skew Mass Isotopomer Distribution (MID) data.[1]

Hygroscopic Drift: 1,3-Propanediol is extremely hygroscopic.[1] Exposure to ambient air for

>15 minutes can result in water uptake of 1-5% by weight, invalidating precise molarity

calculations for metabolic flux analysis.[1]

Part 3: Advanced Handling & Storage Protocol
Objective: Maintain isotopic enrichment (>99 atom % 13C) and chemical purity.

Protocol 1: The "Inert Chain" Handling System
Receipt: Upon arrival, inspect the septum for integrity. Do not open the primary vial until

ready to aliquot.

Atmosphere: Handle exclusively under an inert atmosphere (Nitrogen or Argon) using a

glovebox or Schlenk line techniques.[1]

Aliquoting:

Purge the headspace of the source bottle with dry Argon immediately after opening.[1]

Use gas-tight syringes or positive-displacement pipettes to avoid viscosity-related volume

errors.[1]

Distribute into single-use amber glass vials with PTFE-lined caps.
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Parafilm is insufficient. Use electrical tape or shrink bands over the cap for long-term

storage to prevent moisture ingress.[1]

Protocol 2: Storage Conditions
Temperature: Store at room temperature or +4°C. Avoid freezing unless necessary, as

repeated freeze-thaw cycles can compromise the seal integrity due to expansion/contraction.

[1]

Desiccation: Store secondary vials inside a desiccator cabinet with active silica gel or

Drierite.
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Figure 1: The "Inert Chain" workflow ensures moisture and natural carbon do not contaminate

the 13C-labeled reagent.[1]

Part 4: Application Context (Metabolic Flux
Analysis)
Why 1,3-Propanediol-2-13C? In metabolic engineering, particularly with E. coli or Klebsiella

pneumoniae, this compound is used to trace the "reductive branch" of glycerol metabolism. The

specific labeling at the C2 position allows researchers to distinguish between pathways that

cleave carbon bonds versus those that preserve the carbon backbone.[1]

Experimental Workflow: 13C-MFA
Substrate Introduction: Cells are cultured in minimal media where 1,3-Propanediol-2-13C is

the sole or co-substrate.[1]
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Metabolic Incorporation: The cell converts the diol into central metabolites (e.g.,

Dihydroxyacetone phosphate).[1]

Quenching & Extraction: Rapid quenching (cold methanol) stops metabolism instantly.[1]

Detection: GC-MS or NMR analyzes the incorporation of the heavy carbon into amino acids

or intracellular metabolites.[1]
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Figure 2: Simplified metabolic tracing pathway. The C2 label acts as a beacon, revealing how

the cell processes the diol backbone.

Part 5: Emergency Measures
While the compound is low-risk, standard laboratory protocols apply.[1]

Eye Contact: Flush eyes with water for 15 minutes.[1][3] Remove contact lenses.[1]

Skin Contact: Wash with soap and water.[1] Note: If the skin contact occurred with the

labeled reagent, the primary concern is the loss of the expensive isotope, not chemical burn.

Spill Cleanup:

Ventilate the area.[1][3]

Absorb with inert material (vermiculite or dry sand).[1]

Do not use water to clean the initial spill if recovery of the isotope is attempted (rare, but

possible for large spills).[1]

Dispose of as organic chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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